2-Hydroxy-3-(2-trifluoromethylphenyl)pyridine, 95%

• IUPAC Name: 3-[2-(trifluoromethyl)phenyl]-1H-pyridin-2-one
• InChI: InChI=1S/C12H8F3NO/c13-12(14,15)10-6-2-1-4-8(10)9-5-3-7-16-11(9)17/h1-7H,(H,16,17)
• InChI Key: CAOPOLMVLCGOCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=CNC2=O)C(F)(F)F
• Molecular Formula: C12H8F3NO
• DSSTOX Substance ID: DTXSID40683013
• Molecular Weight: 239.19 g/mol
• CAS RN: 426823-49-6

Description

2-Hydroxy-3-(2-trifluoromethylphenyl)pyridine, 95% (2-H3-TFPP-95) is a compound used in various scientific research applications. It is a highly fluorinated aromatic compound that has been studied for its potential to be used in different biochemical and physiological processes.

Scientific Research Applications

2-Hydroxy-3-(2-trifluoromethylphenyl)pyridine, 95% has been studied for its potential use in various scientific research applications, such as organic synthesis, drug discovery, and catalysis. The compound has been found to be useful in the synthesis of various chemical compounds, such as pyridines, pyrazoles, and triazoles. It has also been studied for its potential use in the synthesis of novel drugs and as a catalyst for organic reactions.

Mechanism of Action

2-Hydroxy-3-(2-trifluoromethylphenyl)pyridine, 95% has been studied for its potential to act as a Lewis acid and a Bronsted acid. As a Lewis acid, it can act as an electron-pair acceptor, forming a bond with an electron-pair donor such as a nucleophile. As a Bronsted acid, it can act as a proton donor, forming a bond with an electron-pair acceptor such as a base.
Biochemical and Physiological Effects
2-Hydroxy-3-(2-trifluoromethylphenyl)pyridine, 95% has been studied for its potential to affect biochemical and physiological processes. The compound has been found to interact with various enzymes, such as cytochrome P450 enzymes, and has been shown to inhibit the activity of these enzymes. It has also been found to affect the activity of various hormones, such as testosterone, and has been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-Hydroxy-3-(2-trifluoromethylphenyl)pyridine, 95% has several advantages for lab experiments. The compound is highly water soluble and has a low toxicity, which makes it safe to use in laboratory settings. It is also highly stable and can be stored for long periods of time without degrading. The compound also has a low cost, which makes it an attractive option for researchers.
However, the compound has some limitations. It has a low solubility in organic solvents, which can make it difficult to use in certain experiments. Additionally, the compound is highly reactive and can react with other compounds, which can lead to unwanted side reactions.

Future Directions

There are several potential future directions for research involving 2-Hydroxy-3-(2-trifluoromethylphenyl)pyridine, 95%. One potential direction is to further explore the compound’s potential to be used in drug discovery. Additionally, further research could be done to explore the compound’s potential to be used as a catalyst for organic reactions. Additionally, further research could be done to explore the compound’s potential to affect biochemical and physiological processes, such as its potential to interact with various enzymes and hormones. Finally, further research could be done to explore the compound’s potential to be used in other scientific research applications, such as organic synthesis and catalysis.

Synthesis Methods

2-Hydroxy-3-(2-trifluoromethylphenyl)pyridine, 95% is synthesized through a two-step process. The first step involves the reaction of 2-chloro-3-(2-trifluoromethylphenyl)pyridine with anhydrous hydrazine in the presence of anhydrous sodium carbonate to produce 2-hydroxy-3-(2-trifluoromethylphenyl)pyridine. The second step involves the purification of the product by recrystallization, which yields a 95% pure product.